N-(3-((4-(m-tolyl)piperazin-1-yl)sulfonyl)propyl)pentanamide

• IUPAC Name: N-[3-[4-(3-methylphenyl)piperazin-1-yl]sulfonylpropyl]pentanamide
• InChI: InChI=1S/C19H31N3O3S/c1-3-4-9-19(23)20-10-6-15-26(24,25)22-13-11-21(12-14-22)18-8-5-7-17(2)16-18/h5,7-8,16H,3-4,6,9-15H2,1-2H3,(H,20,23)
• InChI Key: OLKXXARVZMTLAX-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NCCCS(=O)(=O)N1CCN(CC1)C2=CC=CC(=C2)C
• Molecular Formula: C19H31N3O3S
• Molecular Weight: 381.5 g/mol
• CAS No.: 1021040-98-1

Description

N-(3-((4-(m-tolyl)piperazin-1-yl)sulfonyl)propyl)pentanamide is a useful research compound. Its molecular formula is C19H31N3O3S and its molecular weight is 381.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Cioffi et al. (2016) explored the synthesis and biological evaluation of N-((1-(4-(Sulfonyl)piperazin-1-yl)cycloalkyl)methyl)benzamide inhibitors of the glycine transporter-1 (GlyT-1). This research is significant as GlyT-1 plays a crucial role in regulating glycine levels in the central nervous system, impacting neurological conditions. The study identified compounds with robust in vivo activity, highlighting the therapeutic potential in treating CNS disorders (Cioffi et al., 2016).

Materials Science Applications

Guo et al. (2018) investigated zwitterions functionalized multi-walled carbon nanotubes/polyamide hybrid nanofiltration membranes for the separation of monovalent/divalent salts. This study is part of efforts to enhance desalination and water purification technologies, demonstrating how modifications at the molecular level can significantly improve material performance in critical applications (Guo et al., 2018).

Anticancer Activity

Szafrański and Sławiński (2015) synthesized a series of novel 4-substituted-N-(phenylcarbamoyl)-3-pyridinesulfonamides and evaluated their in vitro anticancer activity. This research underscores the ongoing search for new chemotherapeutic agents, with some compounds showing promising activity profiles against various cancer cell lines, indicating the potential for further development as anticancer drugs (Szafrański & Sławiński, 2015).

Pharmaceutical Research

Research by Perrone et al. (2009) highlighted the synthesis of piperazine sulfonamide derivatives as potent and selective β3-adrenoceptor agonists. This work contributes to the development of new treatments for β3-AR-mediated pathological conditions, showcasing the critical role of the tertiary amine nitrogen atom in the piperazine sulfonamides for achieving potent and selective agonist activity (Perrone et al., 2009).

Mechanism of Action

Target of Action

The primary targets of N-(3-((4-(m-tolyl)piperazin-1-yl)sulfonyl)propyl)pentanamide are the α1- and α2-adrenoreceptors . These receptors play a crucial role in the regulation of the sympathetic nervous system, which is associated with several components of the metabolic syndrome, such as hypertension, obesity, and imbalanced lipid and carbohydrate homeostasis .

Mode of Action

This compound interacts with its targets, the α1- and α2-adrenoreceptors, by acting as a non-selective antagonist . This means it binds to these receptors and blocks their activity, thereby inhibiting the overactivity of the sympathetic nervous system .

Biochemical Pathways

The antagonistic action of this compound on the α1- and α2-adrenoreceptors affects the biochemical pathways related to lipid and carbohydrate metabolism. Specifically, the antagonism of the α1-adrenoceptor can improve disrupted lipid and carbohydrate profiles, while the inhibition of the α2-adrenoceptor may contribute to body weight reduction .

Result of Action

The molecular and cellular effects of this compound’s action include reduced levels of triglycerides and glucose in the plasma .